Cas no 398128-81-9 (6,13-Bis(triethylsilylethynyl)pentacene)

• Product Name: 6,13-Bis(triethylsilylethynyl)pentacene
• CAS No: 398128-81-9
• MF: C₃₂H₃₀Si₂
• MW: 470.751610279083
• CID: 2602472
• PubChem ID: 329765339
• Update Time: 2025-04-21

6,13-Bis(triethylsilylethynyl)pentacene Chemical and Physical Properties

Names and Identifiers

• 6,13-Bis((triethylsilyl)ethynyl)pentacene
• TES pentacene
• 6,13-Bis(triethylsilylethynyl)pentacene
• 6,13-bis(trimethylsilylethynyl)pentacene
• trimethyl-[2-[13-(2-trimethylsilylethynyl)pentacen-6-yl]ethynyl]silane
• 6,13-bis[(trimethylsilyl)ethynyl]pentacene
• bis(trimethylsilylethynyl)pentacene
• YSCK0155
• 317809-68-0
• 398128-81-9
• CS-0379336
• 6,13-Bis((trimethylsilyl)ethynyl)pentacene

• Inchi： 1S/C32H30Si2/c1-33(2,3)17-15-27-29-19-23-11-7-9-13-25(23)21-31(29)28(16-18-34(4,5)6)32-22-26-14-10-8-12-24(26)20-30(27)32/h7-14,19-22H,1-6H3
• InChI Key： MYKQRRZJBVVBMU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1C2C=C3C=CC=CC3=CC=2C(C#C[Si](C)(C)C)=C2C=C3C=CC=CC3=CC2=1

Computed Properties

• Exact Mass: 470.18860403g/mol
• Monoisotopic Mass: 470.18860403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 261-266 °C

6,13-Bis(triethylsilylethynyl)pentacene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes